Cas no 777934-42-6 (2-Piperazinone,6-(hydroxymethyl)-1-[4-(phenylmethoxy)phenyl]-4-(phenylmethyl)-, (6R)-)
2-Piperazinone,6-(hydroxymethyl)-1-[4-(phenylmethoxy)phenyl]-4-(phenylmethyl)-, (6R)- Chemical and Physical Properties
Names and Identifiers
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- 2-Piperazinone,6-(hydroxymethyl)-1-[4-(phenylmethoxy)phenyl]-4-(phenylmethyl)-, (6R)-
- (R)-1-(4-BENZYLOXYPHENYL)-4-BENZYL-6-HYDROXYMETHYL-PIPERAZIN-2-ONE
- (6R)-4-Benzyl-1-(4-benzyloxyphenyl)-6-hydroxymethylpiperazin-2-one
- Piperazinone,6-(hydroxymethyl)-1-[4-(phenylmethoxy)phenyl]-4-(phenylmethyl)-, (6R)- (9CI)
- (R)-1-(4-Benzyloxyphenyl)-4-benzyl-6-hydroxymethyl -piperazin-2-one
- DTXSID10679387
- (6R)-4-Benzyl-1-[4-(benzyloxy)phenyl]-6-(hydroxymethyl)piperazin-2-one
- IAVHITPTJAGRMP-HSZRJFAPSA-N
- (R)-4-Benzyl-1-(4-(benzyloxy)phenyl)-6-(hydroxymethyl)piperazin-2-one
- 777934-42-6
- SCHEMBL6717250
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- MDL: MFCD11053540
- Inchi: 1S/C25H26N2O3/c28-18-23-16-26(15-20-7-3-1-4-8-20)17-25(29)27(23)22-11-13-24(14-12-22)30-19-21-9-5-2-6-10-21/h1-14,23,28H,15-19H2/t23-/m1/s1
- InChI Key: IAVHITPTJAGRMP-HSZRJFAPSA-N
- SMILES: OC[C@H]1CN(CC2C=CC=CC=2)CC(N1C1C=CC(=CC=1)OCC1C=CC=CC=1)=O
Computed Properties
- Exact Mass: 402.194
- Monoisotopic Mass: 402.194
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 30
- Rotatable Bond Count: 7
- Complexity: 523
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 1
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 53A^2
- XLogP3: 3.5
Experimental Properties
- PSA: 53.01000
- LogP: 3.47820
2-Piperazinone,6-(hydroxymethyl)-1-[4-(phenylmethoxy)phenyl]-4-(phenylmethyl)-, (6R)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Crysdot LLC | CD11058178-1g |
(R)-4-Benzyl-1-(4-(benzyloxy)phenyl)-6-(hydroxymethyl)piperazin-2-one |
777934-42-6 | 97% | 1g |
$713 | 2024-07-18 |
2-Piperazinone,6-(hydroxymethyl)-1-[4-(phenylmethoxy)phenyl]-4-(phenylmethyl)-, (6R)- Related Literature
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xixi Li,Nanwei Zhu,Ruohan Li,Qinpu Zhang Anal. Methods, 2020,12, 3376-3381
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 2-Piperazinone,6-(hydroxymethyl)-1-[4-(phenylmethoxy)phenyl]-4-(phenylmethyl)-, (6R)-
Comprehensive Overview of 2-Piperazinone,6-(hydroxymethyl)-1-[4-(phenylmethoxy)phenyl]-4-(phenylmethyl)-, (6R)- (CAS No. 777934-42-6)
The compound 2-Piperazinone,6-(hydroxymethyl)-1-[4-(phenylmethoxy)phenyl]-4-(phenylmethyl)-, (6R)- (CAS No. 777934-42-6) is a specialized organic molecule with significant potential in pharmaceutical and biochemical research. Its unique structure, featuring a piperazinone core with hydroxymethyl and phenylmethyl substituents, makes it a subject of interest for drug discovery and development. Researchers are particularly intrigued by its stereochemistry, as the (6R) configuration may influence its biological activity and interaction with target proteins.
In recent years, the demand for chiral compounds like 2-Piperazinone,6-(hydroxymethyl)-1-[4-(phenylmethoxy)phenyl]-4-(phenylmethyl)-, (6R)- has surged due to their applications in asymmetric synthesis and enantioselective catalysis. This aligns with the growing trend in the pharmaceutical industry to develop more efficient and selective therapeutics. The compound's hydroxymethyl group further enhances its versatility, allowing for derivatization and conjugation with other bioactive molecules.
One of the most searched questions in the field of organic chemistry is how piperazinone derivatives contribute to the development of new drugs. 2-Piperazinone,6-(hydroxymethyl)-1-[4-(phenylmethoxy)phenyl]-4-(phenylmethyl)-, (6R)- is no exception. Its structural features suggest potential applications in modulating neurotransmitter systems or serving as a scaffold for kinase inhibitors. This has sparked interest among researchers exploring treatments for neurological disorders and cancer.
The synthesis of CAS No. 777934-42-6 involves multi-step organic reactions, often requiring precise control over reaction conditions to achieve the desired (6R) stereochemistry. Recent advancements in green chemistry have also prompted investigations into more sustainable synthetic routes for such compounds. This reflects the broader industry shift toward environmentally friendly practices, a topic frequently searched by professionals and students alike.
Another hot topic in the scientific community is the role of phenylmethoxy and phenylmethyl groups in enhancing the bioavailability and metabolic stability of drug candidates. These substituents in 2-Piperazinone,6-(hydroxymethyl)-1-[4-(phenylmethoxy)phenyl]-4-(phenylmethyl)-, (6R)- may improve its pharmacokinetic properties, making it a valuable intermediate in medicinal chemistry. Researchers are also exploring its potential as a building block for peptidomimetics, which mimic the structure and function of peptides.
From an analytical perspective, characterizing CAS No. 777934-42-6 requires advanced techniques such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These methods are essential for confirming the compound's purity, stereochemistry, and molecular structure. The increasing availability of high-throughput screening tools has further accelerated the study of such compounds, addressing another common search query about modern drug discovery workflows.
In summary, 2-Piperazinone,6-(hydroxymethyl)-1-[4-(phenylmethoxy)phenyl]-4-(phenylmethyl)-, (6R)- represents a fascinating area of research at the intersection of organic chemistry and pharmacology. Its unique structural attributes and potential applications align with current trends in drug development, making it a compound worth watching in the coming years. As the scientific community continues to explore its properties, this molecule may unlock new possibilities for therapeutic innovation.
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